N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine

• IUPAC Name: N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine
• InChI: InChI=1S/C14H16BrN3/c1-10-14(17-8-7-16-10)11(2)18-9-12-5-3-4-6-13(12)15/h3-8,11,18H,9H2,1-2H3
• InChI Key: CDPSKVQMOCNQMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1C(C)NCC2=CC=CC=C2Br
• Molecular Formula: C14H16BrN3
• Molecular Weight: 306.20 g/mol

Description

N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine, also known as BPEA, is a chemical compound that has gained attention in the scientific community due to its potential use in research. BPEA is a selective serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI) that has been studied for its potential applications in treating various neurological and psychiatric disorders.

Mechanism of Action

N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine works by inhibiting the reuptake of serotonin, norepinephrine, and dopamine, which are neurotransmitters that play a key role in regulating mood, attention, and motivation. By increasing the levels of these neurotransmitters in the brain, N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine may help to alleviate symptoms of depression, anxiety, and ADHD.
Biochemical and Physiological Effects:
N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which can lead to improved mood, attention, and motivation. It has also been shown to increase the activity of certain brain regions, such as the prefrontal cortex, which is involved in executive function and decision-making.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine in lab experiments is its selectivity for serotonin, norepinephrine, and dopamine reuptake inhibition, which can help to isolate the effects of these neurotransmitters on behavior and cognition. However, one limitation is that N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine has not been extensively studied in humans, and its long-term effects on the brain and body are not well understood.

Future Directions

There are several future directions for research on N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine, including:
1. Further studies on the long-term effects of N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine on the brain and body, particularly in humans.
2. Investigation of the potential use of N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine in treating drug addiction and cognitive impairment.
3. Development of more selective SNDRIs that can target specific neurotransmitters and minimize side effects.
4. Studies on the potential interactions between N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine and other drugs or substances.
5. Exploration of the potential use of N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine in combination with other treatments, such as psychotherapy or other medications.
In conclusion, N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine is a chemical compound that has potential applications in treating various neurological and psychiatric disorders. Its mechanism of action involves inhibiting the reuptake of serotonin, norepinephrine, and dopamine, which can lead to improved mood, attention, and motivation. While there are advantages to using N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine in lab experiments, its long-term effects on the brain and body are not well understood. Further research is needed to fully understand the potential benefits and limitations of N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine.

Synthesis Methods

N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine can be synthesized through a multi-step process that involves the reaction of 2-bromobenzyl bromide with 3-methylpyrazin-2-amine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

N-[(2-bromophenyl)methyl]-1-(3-methylpyrazin-2-yl)ethanamine has been studied for its potential applications in treating various neurological and psychiatric disorders, including depression, anxiety, and attention deficit hyperactivity disorder (ADHD). It has also been studied for its potential use in treating drug addiction and as a cognitive enhancer.